3-(2-Fluorobenzyl)imidazo[1,5-a]pyridine-1-carboxamide

• Molecular Formula: C15H12FN3O
• Molecular Weight: 269.27 g/mol
• IUPAC Name: 3-[(2-fluorophenyl)methyl]imidazo[1,5-a]pyridine-1-carboxamide
• InChI: InChI=1S/C15H12FN3O/c16-11-6-2-1-5-10(11)9-13-18-14(15(17)20)12-7-3-4-8-19(12)13/h1-8H,9H2,(H2,17,20)
• InChI Key: XOJZJHACVYLWIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=NC(=C3N2C=CC=C3)C(=O)N)F

Description

3-(2-Fluorobenzyl)imidazo[1,5-a]pyridine-1-carboxamide is a useful research compound. Its molecular formula is C15H12FN3O and its molecular weight is 269.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

560 mg (1.88 mmol) of ethyl 3-(2-fluorobenzyl)imidazo[1,5-a]pyridine-1-carboxylate from example 7A are heated in 55 ml of 33% strength aqueous ammonium solution in a microwave at 130° C. for 3 h. The mixture is diluted with water, and, after addition of some methanol, extracted with ethyl acetate. The organic phase is dried over sodium sulfate and concentrated. 229 mg (87.5% purity, 40% of theory) of the desired compound are obtained as greenish crystals which are reacted without further purification.